Cas no 301313-25-7 (2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole)

• Product Name: 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole
• CAS No: 301313-25-7
• MF: C₁₈H₁₅F₃N₂O₂
• MW: 348.319114923477
• CID: 6545606
• PubChem ID: 3494601
• Update Time: 2025-10-31

2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole
• EN300-18266938
• NCGC00337840-01
• AB01330258-02
• 301313-25-7
• Z57301573
• AKOS016297410
• AKOS000809189

• Inchi： 1S/C18H15F3N2O2/c1-11-17(14-4-2-3-5-16(14)22-11)15(10-23(24)25)12-6-8-13(9-7-12)18(19,20)21/h2-9,15,22H,10H2,1H3
• InChI Key： FBGZFORUXOIKMY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C[N+](=O)[O-])C1=C(C)NC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 348.10856221g/mol
• Monoisotopic Mass: 348.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole

Professional Introduction to Compound with CAS No. 301313-25-7 and Product Name: 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole

The compound with the CAS number 301313-25-7 and the product name 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple substituents, including a nitro group, a trifluoromethyl group, and an ethyl chain, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those derived from indole scaffolds. Indole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole, is no exception. Its structural features suggest that it may exhibit potent pharmacological effects, which has prompted extensive research into its synthesis and biological evaluation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group at the 2-position of the indole ring enhances its electronic properties, making it more susceptible to nucleophilic substitution reactions. Additionally, the presence of the trifluoromethyl group at the para position of the phenyl ring increases the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. These structural attributes make 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole a promising candidate for further development as a therapeutic agent.

Recent studies have highlighted the importance of indole derivatives in drug discovery. For instance, researchers have demonstrated that certain indole-based compounds exhibit significant anti-cancer activity by inhibiting key signaling pathways involved in tumor growth and progression. The compound with CAS no. 301313-25-7 is being investigated for its potential to disrupt these pathways, thereby offering a novel approach to cancer therapy. Preliminary in vitro studies have shown encouraging results, indicating that this molecule may selectively target cancer cells while sparing healthy tissues.

The role of functional groups such as the nitro group and trifluoromethyl group in modulating biological activity cannot be overstated. The nitro group can serve as a handle for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound. Similarly, the trifluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets. These features make 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole a versatile scaffold for designing next-generation drugs.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Researchers are using it as a tool to study enzyme mechanisms and identify new drug targets. The unique reactivity of its functional groups provides insights into how small molecules interact with biological systems at the molecular level. This information is crucial for developing more effective drugs with improved efficacy and reduced side effects.

The synthesis of complex molecules like 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole requires advanced synthetic techniques and methodologies. Recent advancements in organic chemistry have enabled chemists to achieve higher levels of selectivity and efficiency in their reactions. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in constructing intricate molecular frameworks like this one. These innovations are not only accelerating drug discovery but also opening new avenues for synthetic chemistry research.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy. Preliminary studies suggest that 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration. Further studies are needed to confirm these findings and to identify any potential issues related to bioavailability or toxicity.

The future prospects for this compound are promising. As more data becomes available on its biological activity and pharmacokinetic properties, researchers will be able to refine their understanding of its potential therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical practice. The development of 2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole could represent a significant step forward in treating various diseases, including cancer.

In conclusion,2-methyl-3-{2-nitro-1-[4-(trifluoromethyl)phenyl]ethyl}-1H-indole (CAS no. 301313-25-7) is a structurally complex and functionally interesting molecule with potential applications in pharmaceuticals and chemical biology research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and safety profiles.